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Compound of Interest

Compound Name: 9-Cyanophenanthrene

Cat. No.: B165745 Get Quote

This guide provides a comprehensive technical overview of 9-Cyanophenanthrene, also

known by its IUPAC name phenanthrene-9-carbonitrile.[1][2] It is intended for researchers,

scientists, and professionals in drug development and materials science who are interested in

the synthesis, properties, and applications of this versatile polycyclic aromatic hydrocarbon

(PAH) derivative.

Chemical Identity and Properties
9-Cyanophenanthrene is a phenanthrene derivative with a cyano group at the 9-position.[1]

This structural feature makes it a valuable compound for research on polycyclic aromatic

hydrocarbons and aromatic nitriles.[1]

Nomenclature and Identifiers
IUPAC Name: phenanthrene-9-carbonitrile[1][2]

Synonyms: 9-Cyanophenanthrene, 9-Phenanthrenecarbonitrile, 9-Phenanthronitrile[2][3][4]

[5][6]

CAS Number: 2510-55-6[3][7][8][9]

Molecular Formula: C₁₅H₉N[3][7][8][9]

Molecular Weight: 203.24 g/mol [2][4][8][9]
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Physicochemical Properties
A summary of the key physicochemical properties of 9-Cyanophenanthrene is presented in

the table below. This data is essential for designing experimental protocols, ensuring safe

handling, and predicting its behavior in various chemical environments.

Property Value Source(s)

Appearance
White to light yellow powder or

crystals
[8]

Melting Point 110-112 °C [4][7][8]

Boiling Point 175 °C at 1 mmHg [8]

Solubility

Soluble in chloroform.

Generally insoluble in water

but may dissolve in organic

solvents like ethanol, acetone,

and dichloromethane.

[5][8]

Stability

Stable under normal

conditions. Incompatible with

strong oxidizing agents, strong

acids, and strong bases.

[8]

Synthesis and Reactivity
The cyano group on the phenanthrene backbone makes 9-Cyanophenanthrene a useful

intermediate in organic synthesis.[5]

Synthesis Pathways
While specific, detailed industrial synthesis protocols are often proprietary, a common

laboratory-scale approach involves the cyanation of a suitable phenanthrene precursor. One

conceptual pathway is the Sandmeyer reaction, starting from 9-aminophenanthrene.

Conceptual Synthesis Workflow: Sandmeyer Reaction
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Step 1: Diazotization

Step 2: Cyanation

9-Aminophenanthrene

Diazonium Salt Intermediate

NaNO₂, HCl
0-5 °C

9-Cyanophenanthrene

CuCN

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of 9-Cyanophenanthrene via the Sandmeyer

reaction.

Protocol: Conceptual Sandmeyer Reaction

Diazotization: 9-Aminophenanthrene is dissolved in a suitable acidic solution (e.g., aqueous

HCl) and cooled to 0-5 °C. An aqueous solution of sodium nitrite (NaNO₂) is added dropwise

to form the corresponding diazonium salt. The temperature must be carefully controlled to

prevent the decomposition of the unstable diazonium salt.

Cyanation: The cold diazonium salt solution is then slowly added to a solution of copper(I)

cyanide (CuCN). The cyano group displaces the diazonium group, yielding 9-
Cyanophenanthrene.

Workup and Purification: The reaction mixture is typically neutralized and extracted with an

organic solvent. The crude product is then purified, often by recrystallization or column

chromatography, to yield the final product.
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Key Reactions
The cyano group of 9-Cyanophenanthrene can undergo various transformations, making it a

versatile building block.

Hydrolysis: The nitrile can be hydrolyzed under acidic or basic conditions to yield

phenanthrene-9-carboxylic acid.[10]

Reduction: The nitrile group can be reduced to a primary amine (9-

aminomethylphenanthrene) using reducing agents like lithium aluminum hydride (LiAlH₄).

Cycloadditions: The aromatic system can participate in photocycloaddition reactions, which

are useful for preparing complex polycyclic organic compounds.[11]

Applications in Research and Development
The unique electronic and photophysical properties of 9-Cyanophenanthrene and its

derivatives make them valuable in several high-tech fields.

Materials Science and Optoelectronics
Phenanthrene derivatives are utilized in the development of materials for Organic Light-

Emitting Diodes (OLEDs) and Liquid Crystal Displays (LCDs).[12] The rigid and planar

structure, combined with the electron-withdrawing nature of the cyano group, allows for the

fine-tuning of electronic properties.[12] This can lead to materials with enhanced brightness,

color purity, and energy efficiency in display technologies.[12]

Astrochemistry
Cyanated PAHs, such as 9-Cyanophenanthrene, are of significant interest in astrophysics.[1]

These molecules are considered key observational proxies in the interstellar medium (ISM).[1]

Unlike their parent PAHs, the permanent dipole moment introduced by the cyano group makes

them detectable via radio astronomy.[1] Laboratory studies on the spectroscopic fingerprints of

compounds like 9-Cyanophenanthrene help to constrain models of interstellar carbon

chemistry.[1][13]

Precursor for Pharmaceuticals and Agrochemicals
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The phenanthrene nucleus is a core structure in various naturally occurring and synthetic

compounds with pharmacological activity, including analgesics and antimalarials.[14][15] The

reactivity of the cyano group allows for the chemical modification of the phenanthrene scaffold,

making 9-Cyanophenanthrene a potential starting material for the synthesis of novel bioactive

molecules.[5][15]

Logical Relationship: From Core Structure to Application

9-Cyanophenanthrene C₁₅H₉N Key Properties
- Planar Aromatic Structure

- Electron-Withdrawing Cyano Group
- Photophysical Activity

Exhibits
Potential Applications

- Organic Electronics (OLEDs)
- Astrochemistry Research
- Pharmaceutical Synthesis

Enables

Click to download full resolution via product page

Caption: The relationship between the structure of 9-Cyanophenanthrene, its key properties,

and its applications.

Spectroscopic Characterization
A comprehensive analysis of 9-Cyanophenanthrene requires various spectroscopic

techniques to confirm its structure and purity.

Infrared (IR) Spectroscopy: The IR spectrum will show a characteristic sharp absorption

band for the nitrile (C≡N) stretching vibration, typically in the range of 2220-2260 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum will display a complex pattern of signals in the

aromatic region (typically 7.0-9.0 ppm) corresponding to the nine protons on the

phenanthrene ring system.

¹³C NMR: The carbon NMR spectrum will show signals for the 14 carbons of the

phenanthrene rings and a distinct signal for the nitrile carbon.

Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the

compound, with the molecular ion peak (M⁺) expected at m/z 203.[2][3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.researchgate.net/publication/352979582_PHENANTHRENE_A_VERSATILE_MOLECULE_A_REVIEW
https://www.pharmaacademias.com/phenanthrene-definition-structure-and-medicinal-uses/
https://www.benchchem.com/product/b165745?utm_src=pdf-body
https://cymitquimica.com/cas/2510-55-6/
https://www.pharmaacademias.com/phenanthrene-definition-structure-and-medicinal-uses/
https://www.benchchem.com/product/b165745?utm_src=pdf-body-img
https://www.benchchem.com/product/b165745?utm_src=pdf-body
https://www.benchchem.com/product/b165745?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/9-Cyanophenanthrene
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C15H9N/c16-10-12-9-11-5-1-2-6-13(11)15-8-4-3-7-14(12)15/h1-9H
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety and Handling
As with all chemicals, proper safety precautions must be observed when handling 9-
Cyanophenanthrene.

Hazards: It is classified as harmful if swallowed, in contact with skin, or if inhaled. It can also

cause skin and serious eye irritation, and may cause respiratory irritation.[2][4]

Personal Protective Equipment (PPE): Appropriate PPE, including safety goggles, gloves,

and a lab coat, should be worn.[16] When handling the powder, a dust mask or respirator is

recommended.[4]

Handling: Use in a well-ventilated area, such as a fume hood.[16][17] Avoid generating dust.

Keep away from incompatible materials such as strong oxidizing agents.[8]

Storage: Store in a tightly sealed container in a dry, cool, and well-ventilated place.[8][17]

Conclusion
9-Cyanophenanthrene is a chemically significant molecule with a rich profile of properties and

applications. Its rigid aromatic framework and reactive cyano group make it a versatile tool for

chemists and materials scientists. From advancing display technologies to providing insights

into the chemistry of the cosmos, the study and application of 9-Cyanophenanthrene continue

to be areas of active research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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